Cas no 1537426-76-8 (1-(5-bromofuran-2-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(5-bromofuran-2-yl)cyclopropane-1-carbaldehyde
• CAS No: 1537426-76-8
• MF: C₈H₇BrO₂
• MW: 215.043981790543
• CID: 5878875
• PubChem ID: 83689580
• Update Time: 2025-05-20

1-(5-bromofuran-2-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromofuran-2-yl)cyclopropane-1-carbaldehyde
• 1537426-76-8
• EN300-1914360

• Inchi： 1S/C8H7BrO2/c9-7-2-1-6(11-7)8(5-10)3-4-8/h1-2,5H,3-4H2
• InChI Key： QDOUQHRLMMBBTP-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2(C=O)CC2)O1

Computed Properties

• Exact Mass: 213.96294g/mol
• Monoisotopic Mass: 213.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.2Ų

Additional information on 1-(5-bromofuran-2-yl)cyclopropane-1-carbaldehyde

1-(5-Bromofuran-2-yl)cyclopropane-1-carbaldehyde (CAS No: 1537426-76-8)

Introduction to 1-(5-Bromofuran-2-yl)cyclopropane-1-carbaldehyde

The compound 1-(5-bromofuran-2-yl)cyclopropane-1-carbaldehyde, identified by the CAS number 1537426-76-8, is a fascinating molecule with a unique structure and diverse applications. This compound is characterized by its cyclopropane ring fused with a furan moiety, which introduces interesting electronic and steric properties. The presence of a bromine atom at the 5-position of the furan ring further enhances its reactivity and potential for use in various chemical reactions.

Recent studies have highlighted the importance of such compounds in the field of organic synthesis, particularly in the development of bioactive molecules and advanced materials. The combination of a cyclopropane ring and a furan aldehyde group makes this compound a valuable building block for constructing complex molecular architectures.

Chemical Structure and Properties

The molecular structure of 1-(5-bromofuran-2-yl)cyclopropane-1-carbaldehyde consists of a cyclopropane ring attached to a furan derivative, with an aldehyde group at the 1-position of the cyclopropane. This arrangement creates a molecule with both aromatic and aliphatic characteristics, making it versatile for various chemical transformations.

The cyclopropane ring is known for its strained geometry, which can influence the reactivity of adjacent functional groups. In this case, the aldehyde group's reactivity is modulated by the proximity to the strained cyclopropane ring, offering opportunities for selective chemical modifications.

Synthesis and Applications

The synthesis of 1-(5-bromofuran-2-yl)cyclopropane-1-carbaldehyde typically involves multi-step organic reactions, including alkylation, oxidation, and cyclization processes. Researchers have explored various methodologies to optimize the synthesis pathway, ensuring high yields and purity.

This compound has found applications in drug discovery, where its unique structure can serve as a scaffold for developing novel bioactive agents. Additionally, it has potential uses in materials science, particularly in the synthesis of advanced polymers and functional materials.

Recent Research Developments

Recent studies have focused on leveraging the unique properties of 1-(5-bromofuran-2-yl)cyclopropane-1-carbaldehyde in medicinal chemistry. Scientists have investigated its role as an intermediate in the synthesis of complex natural product analogs, which could lead to new therapeutic agents.

In one notable study, researchers demonstrated that this compound can undergo enantioselective reactions to form chiral centers, which are crucial for drug development. The integration of such compounds into asymmetric synthesis strategies has opened new avenues for creating enantiomerically pure molecules.

Furthermore, advancements in computational chemistry have enabled detailed modeling of this compound's electronic structure and reactivity patterns. These insights are valuable for predicting its behavior in different chemical environments and designing tailored synthetic routes.

Conclusion

1-(5-Bromofuran-2-yl)cyclopropane-1-carbaldehyde (CAS No: 1537426